Cas no 1072805-54-9 (1-(5-Acetyl-4-methylthiazol-2-yl)imidazolidin-2-one)

• Product Name: 1-(5-Acetyl-4-methylthiazol-2-yl)imidazolidin-2-one
• CAS No: 1072805-54-9
• MF: C₉H₁₁N₃O₂S
• MW: 225.267540216446
• CID: 2150397
• Update Time: 2025-06-11

1-(5-Acetyl-4-methylthiazol-2-yl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-acetyl-4-methylthiazol-2-yl)imidazolidin-2-one
• IDPVLJLFBNPMCT-UHFFFAOYSA-N
• 1-(5-Acetyl-4-methylthiazol-2-yl)imidazolidin-2-one

• Inchi： 1S/C9H11N3O2S/c1-5-7(6(2)13)15-9(11-5)12-4-3-10-8(12)14/h3-4H2,1-2H3,(H,10,14)
• InChI Key： IDPVLJLFBNPMCT-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C)N=C1N1C(NCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• Topological Polar Surface Area: 90.5

Additional information on 1-(5-Acetyl-4-methylthiazol-2-yl)imidazolidin-2-one

1-(5-Acetyl-4-methylthiazol-2-yl)imidazolidin-2-one: An Overview of CAS No. 1072805-54-9

1-(5-Acetyl-4-methylthiazol-2-yl)imidazolidin-2-one (CAS No. 1072805-54-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound, also known as ACMTZI, is a derivative of thiazole and imidazolidinone, two heterocyclic structures that are widely studied for their diverse biological activities.

The chemical structure of 1-(5-Acetyl-4-methylthiazol-2-yl)imidazolidin-2-one consists of a thiazole ring linked to an imidazolidinone moiety via an acetyl group. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it a valuable candidate for various biological assays and drug development studies.

Recent research has highlighted the potential of 1-(5-Acetyl-4-methylthiazol-2-yl)imidazolidin-2-one in several therapeutic areas. One notable application is its use as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators in inflammatory responses. This property makes it a promising candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(5-Acetyl-4-methylthiazol-2-yl)imidazolidin-2-one has also been investigated for its potential as an antidiabetic agent. Preclinical studies have demonstrated that this compound can improve glucose homeostasis by enhancing insulin sensitivity and reducing hepatic glucose production. These findings suggest that ACMTZI could be a valuable therapeutic option for managing type 2 diabetes mellitus.

The pharmacokinetic profile of 1-(5-Acetyl-4-methylthiazol-2-yl)imidazolidin-2-one has been extensively studied to understand its behavior in biological systems. Research indicates that this compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use in oral formulations. Furthermore, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-Acetyl-4-methylthiazol-2-yl)imidazolidin-2-one in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore the full therapeutic potential of this compound.

In conclusion, 1-(5-Acetyl-4-methylthiazol-2-yl)imidazolidin-2-one (CAS No. 1072805-54-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antidiabetic properties, coupled with its favorable pharmacokinetic profile and safety profile, make it an attractive candidate for further research and development in the pharmaceutical industry.